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Compound of Interest

Compound Name: NGB 2904-d8 Hydrochloride

Cat. No.: B1155711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide for the use of NGB 2904-d8 Hydrochloride,

a deuterated analog of the potent and selective dopamine D3 receptor antagonist, NGB 2904.

This guide is intended to serve as a comprehensive resource, offering insights into its quality

assessment, analytical characterization, and application in studying dopaminergic signaling.

Introduction to NGB 2904 and its Deuterated Analog
NGB 2904 is a highly selective antagonist of the dopamine D3 receptor, demonstrating

significantly lower affinity for other dopamine receptor subtypes and other neurotransmitter

receptors.[1] Its selectivity makes it a valuable tool for elucidating the specific roles of the D3

receptor in various physiological and pathological processes, including drug addiction and

neuropsychiatric disorders.[2][3][4] The deuterated version, NGB 2904-d8 Hydrochloride, is a

stable isotope-labeled compound invaluable for a range of applications, particularly in mass

spectrometry-based assays where it serves as an ideal internal standard for accurate

quantification of the non-deuterated parent compound.
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A Certificate of Analysis (CoA) is a critical document that ensures the quality and purity of a

research compound. While a specific batch CoA should always be consulted, this section

outlines the typical specifications and analytical data for NGB 2904-d8 Hydrochloride.

Representative Certificate of Analysis
Test Specification Representative Result

Appearance White to off-white solid Conforms

Identification (¹H-NMR) Conforms to structure Conforms

Purity (HPLC) ≥98.0% 99.5%

Isotopic Purity (Mass Spec) ≥98% Deuterium Incorporation 99.2%

Mass Spectrum (LC-MS) Conforms to expected m/z Conforms

Solubility Soluble in DMSO and Ethanol Conforms

Residual Solvents To be reported <0.1%

Water Content (Karl Fischer) To be reported 0.2%

Analytical Protocols for Quality Assessment
The following protocols provide a framework for the in-house verification of the purity and

identity of NGB 2904-d8 Hydrochloride.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
Principle: Reversed-phase HPLC separates compounds based on their hydrophobicity. The

purity of NGB 2904-d8 Hydrochloride can be determined by quantifying the area of the main

peak relative to the total area of all observed peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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